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Compound of Interest

Compound Name: 1,6-Hexanediol diacrylate

Cat. No.: B080754

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 1,6-Hexanediol diacrylate (HDDA). It is intended for
professionals in research and development who require detailed technical information on this
versatile difunctional monomer.

Introduction

1,6-Hexanediol diacrylate (HDDA) is a difunctional acrylate ester monomer widely utilized in
the manufacturing of polymers.[1] Its chemical structure, featuring two acrylate groups
separated by a six-carbon aliphatic chain, allows it to act as a crosslinking agent, forming three-
dimensional polymer networks upon polymerization.[2] HDDA is particularly valued in
applications requiring rapid curing, such as those initiated by ultraviolet (UV) light or electron
beam (EB) radiation.[3] Key characteristics include low viscosity, low volatility, and the ability to
impart flexibility, adhesion, and resistance to heat and chemicals to the final polymer.[4][5]
These properties make it a crucial component in formulations for coatings, inks, adhesives, 3D
printing resins, and biomedical materials.[4][6]

Chemical Structure and Identification

The chemical structure of 1,6-Hexanediol diacrylate consists of a linear hexane-1,6-diol
molecule esterified at both hydroxyl groups with acrylic acid.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b080754?utm_src=pdf-interest
https://www.benchchem.com/product/b080754?utm_src=pdf-body
https://www.benchchem.com/product/b080754?utm_src=pdf-body
https://www.semanticscholar.org/paper/Synthesis-of-1%2C6-Hexanediol-Diacrylate-Ru/f0cdd77291014b19c4f15d4a06387aebfbfb0ec8
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/6729dc887be152b1d007c41d/original/towards-predictive-models-of-acrylates-free-radical-polymerization-in-solution-the-key-role-of-solvent-induced-cage-effects.pdf
https://radtech.org/magazinearchives/Publications/RadTechReport/dec-2012/ControlofFreeRadicalReactivityinPhotopolymerizationofAcrylates.pdf
https://en.wikipedia.org/wiki/1,6-Hexanediol_diacrylate
https://www.chemicalbook.com/article/synthesis-of-1-6-hexanediol-diacrylate.htm
https://en.wikipedia.org/wiki/1,6-Hexanediol_diacrylate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/246816
https://www.benchchem.com/product/b080754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Chemical Structure of 1,6-Hexanediol Diacrylate (HDDA).

Table 1: Chemical Identification

Identifier Value

IUPAC Name Hexane-1,6-diyl di(prop-2-enoate)[4]
Synonyms HDDA, HDODA, Hexamethylene diacrylate[4][7]
CAS Number 13048-33-4[8]

EC Number 235-921-9[8]

Molecular Formula C12H1804][8]

SMILES C=CC(=0)OCCCCCCOC(=0)C=C[7]

| INChiKey | FIHBHSQYSYVZQE-UHFFFAOYSA-N[7] |

Physicochemical Properties

HDDA is a clear, colorless to slightly yellow liquid with a mild, ester-like odor.[7][9] Its properties
can vary slightly depending on the grade and inhibitor content. Technical grades are often
supplied with an inhibitor, such as hydroquinone (HQ) or hydroquinone monomethyl ether
(MEHQ), to prevent premature polymerization during storage.[1][10]

Table 2: Quantitative Physicochemical Properties
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Property Value Conditions

Molecular Weight 226.27 g/lmol [7]

Density 1.01 - 1.20 g/cm3[2][8] at 20-25°C

Viscosity 9 - 15 mPa-s (cP)[5][11] at 25°C

Boiling Point >250°CJ[5]

Melting / Freezing Point 5°C to 7.8°C[6][8]

Flash Point >110°C (>200°F)[7][8] Closed cup

Refractive Index (n20/D) 1.456[2] at 20°C

Vapor Pressure <0.01 mmHg (0.0006 - 0.001 at 20°C
hPa)[2][3]

Water Solubility 343 mg/L[3][8] at 20°C

Log Kow (Octanol-Water) 2.62 - 3.08[3][7] at 25°C

| Glass Transition Temp (Tg) | 43°C[10][12] | |

Experimental Protocols
Synthesis via Direct Esterification

HDDA is commercially prepared via the acid-catalyzed esterification of 1,6-hexanediol with
acrylic acid.[4] Water is removed during the reaction, typically by azeotropic distillation with a
solvent like cyclohexane, to drive the equilibrium towards the product.[1][5]
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Charge Reactor:
- 1,6-Hexanediol
- Acrylic Acid (Molar Excess)
- Catalyst (e.g., p-TSA)
- Inhibitor (e.g., MEHQ)
- Solvent (e.g., Cyclohexane)

Heat to Reflux
(e.g., 80-90°C)

Reaction starts
Azeotropic Distillation:
Collect water in Dean-Stark trap

Continuous removal of H20

A
Monitor Reaction
(e.g., Acid Value Titration)

Reaction complete
(Acid value target met)

v

Cool to Room Temp

Purification: Neutralization Wash
(e.g., NaHCOs solution)
Purification: Brine Wash

(e.g., NaCl solution)
Dry Organic Phase
(e.g., Anhydrous NazS04)
Gilter to remove drying agenD

[Remove Solvent & Excess Acrylate)

(Vacuum Distillation)

Final Product: Pure HDDA

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of HDDA.
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Protocol: Synthesis of 1,6-Hexanediol Diacrylate[1][5][11][13]

Reactor Setup: Equip a round-bottom flask with a magnetic stirrer, heating mantle,
thermometer, Dean-Stark trap, and a reflux condenser.

Charging Reagents: To the flask, add 1,6-hexanediol (1.0 mol), acrylic acid (e.g., 2.5 mol, an
excess to drive the reaction), cyclohexane (as water-carrying agent, ~65% of total reactant
mass), a catalyst such as p-toluenesulfonic acid (p-TSA) (~1.5% of total reactant mass), and
a polymerization inhibitor like MEHQ or a copper sulfate/sodium bisulfate mixture.

Esterification Reaction: Heat the mixture to reflux (typically 80-90°C). Water produced during
the esterification will be collected in the Dean-Stark trap as an azeotrope with cyclohexane.

Monitoring: Monitor the reaction progress by measuring the acid value of the reaction
mixture periodically. The reaction is considered complete when the acid value reaches a
predetermined low level. The reaction time is typically 90 minutes to 4 hours.

Cooling & Neutralization: Once complete, cool the reaction mixture to room temperature.
Transfer the mixture to a separatory funnel and wash sequentially with a 5% sodium
bicarbonate (NaHCO:s) solution and a 5% sodium hydroxide (NaOH) solution to neutralize
the acidic catalyst and remove excess acrylic acid.

Washing & Drying: Wash the organic layer with a 20% sodium chloride (brine) solution,
followed by distilled water until neutral. Dry the organic phase over an anhydrous drying
agent like sodium sulfate (Naz2S0a).

Purification: Filter off the drying agent. Remove the cyclohexane solvent and any remaining
volatile impurities under reduced pressure using a rotary evaporator (e.g., at 50-60°C) to
yield the final product, 1,6-hexanediol diacrylate.

Characterization by FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is used to confirm the chemical structure of the

synthesized HDDA by identifying its characteristic functional groups.

Protocol: FTIR Analysis
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o Sample Preparation: Place a small drop of the purified HDDA liquid between two potassium
bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film. Alternatively, use an
Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: Place the sample in an FTIR spectrometer and acquire the spectrum,
typically over a range of 4000 to 400 cm™1.

o Data Analysis: Analyze the resulting spectrum for key absorption peaks:
o C=0 stretch (ester): A strong peak around 1720-1730 cm~1.
o C=C stretch (acrylate): A peak around 1620-1640 cm™1.
o =C-H bend (acrylate): Peaks around 1410 cm~t and 810 cm~1.
o C-O stretch (ester): A strong peak in the 1100-1300 cm~1 region.

o C-H stretch (aliphatic): Peaks in the 2850-3000 cm~! region. The disappearance of the
broad O-H stretch from the starting materials (alcohol and carboxylic acid) around 3000-
3500 cm~1 indicates the completion of the esterification.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS can be used to determine the purity of HDDA and identify any residual starting
materials or byproducts.

Protocol: GC-MS Analysis[14]

o Standard Preparation: Prepare a standard stock solution of high-purity HDDA (e.g., 1000
pg/mL) in a suitable solvent like dichloromethane. Create a series of calibration standards
(e.g., 1,5, 10, 20 pg/mL) by serial dilution.

o Sample Preparation: Accurately weigh and dissolve a sample of the synthesized HDDA in
the solvent to a concentration within the calibration range.

* GC-MS Conditions (Example):
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[e]

GC Column: DB-5MS (30m x 0.25mm x 0.25um) or similar non-polar column.
o Injection: 1 pL, splitless mode.
o Injector Temperature: 270°C.

o Oven Program: Start at 60°C, ramp at 10°C/min to 180°C, hold for 5 min, then ramp at
20°C/min to 310°C.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
o MS Transfer Line: 280°C.

o lonization: Electron lonization (El), 70 eV.

o Data Analysis: Quantify the HDDA content in the sample by comparing its peak area to the
calibration curve generated from the standards (external standard method). Identify
impurities by comparing their mass spectra to library databases (e.g., NIST).

Reactivity and Polymerization Mechanism

The primary chemical reactivity of HDDA is centered on its two terminal acrylate groups, which
readily undergo free-radical polymerization.[15] This reaction is the basis for its use in UV/EB
curing applications. The polymerization proceeds via the classic three stages: initiation,
propagation, and termination.

Caption: Free-radical polymerization and crosslinking of HDDA.

« Initiation: Upon exposure to UV light, a photoinitiator molecule absorbs energy and
decomposes into highly reactive free radicals.[16]

o Propagation: A free radical attacks the carbon-carbon double bond of an acrylate group on
an HDDA molecule, forming a new radical and initiating chain growth. This new radical then
reacts with other HDDA monomers, rapidly propagating the polymer chain.

o Crosslinking: Because HDDA has two acrylate groups, a growing polymer chain can
incorporate an HDDA monomer and then the second acrylate group on that same monomer
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unit can be attacked by another growing chain. This creates covalent bonds between
polymer chains, leading to the formation of a crosslinked 3D network.

o Termination: The reaction ceases when two growing radical chains combine (combination) or
transfer a hydrogen atom (disproportionation), resulting in a stable, "dead" polymer chain.[7]

Applications in Research and Drug Development

While HDDA is a potent skin sensitizer and requires careful handling, its unique properties
make it a valuable tool in research, including biomedical applications.[17][18]

UV-Curable Formulations

HDDA is a common reactive diluent in UV-curable coatings and inks.[19] It is used to reduce
the viscosity of formulations, making them easier to apply, while also participating in the curing
reaction to enhance properties like hardness, chemical resistance, and adhesion.[12]

Hydrogels for Drug Delivery

In drug development, HDDA can be used as a crosslinking agent to form hydrogels.[20][21]
Hydrogels are water-swollen polymer networks that can encapsulate therapeutic agents. The
crosslink density, controlled by the concentration of HDDA, influences the hydrogel's swelling
behavior, mechanical strength, and the release rate of the encapsulated drug.[22] The ability to
rapidly form these hydrogels via photopolymerization under mild conditions is advantageous for
encapsulating sensitive biologic drugs.

Caption: Role of HDDA in forming a drug delivery hydrogel matrix.

Biomaterials and Tissue Engineering

HDDA is used in the synthesis of polymer scaffolds for tissue engineering and in the fabrication
of medical devices.[6] Its fast curing allows for the creation of complex structures with high
precision using techniques like stereolithography (3D printing).[23] The mechanical properties
of the resulting polymer can be tuned by adjusting the formulation, making it adaptable for
various biomedical applications.

Safety and Handling
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1,6-Hexanediol diacrylate is an irritant to the skin and eyes and is a known skin sensitizer,
meaning it can cause an allergic skin reaction upon repeated contact.[8][21] Therefore,
appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a
lab coat, must be worn when handling this chemical. All work should be conducted in a well-
ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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